Cas no 3868-36-8 (8-(Benzyloxy)guanosine)

8-(Benzyloxy)guanosine is a modified nucleoside derivative in which a benzyloxy group is introduced at the 8-position of the guanosine base. This structural modification enhances its utility in nucleoside chemistry and biochemical research, particularly in studying nucleic acid interactions and enzyme mechanisms. The benzyloxy group provides steric and electronic effects that can influence base-pairing properties, making it valuable for probing DNA/RNA structure-function relationships. Additionally, its synthetic versatility allows for further functionalization, enabling applications in oligonucleotide synthesis and medicinal chemistry. The compound is characterized by high purity and stability, ensuring reliable performance in experimental settings. Its unique properties make it a useful tool for advancing research in molecular biology and chemical biology.

8-(Benzyloxy)guanosine structure

Product Name:8-(Benzyloxy)guanosine

CAS No:3868-36-8

MF:C₁₇H₁₉N₅O₆

MW:389.362663507462

CID:44548

PubChem ID:135742140

Update Time:2025-10-19

8-(Benzyloxy)guanosine Chemical and Physical Properties

Names and Identifiers

- 8-Benzyloxyguanosine
- 8-(Benzyloxy)guanosine
- 8-Benzyloxy-guanosin
- Guanosine,8-(benzyloxy)- (7CI,8CI)
- NSC 90391
- 2-Amino-8-(benzyloxy)-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one
- 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-phenylmethoxy-3H-purin-6-one
- 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-phenylmethoxy-1H-purin-6-one
- SCHEMBL489119
- AC-32341
- 2-amino-8-(benzyloxy)-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6,9-dihydro-1H-purin-6-one
- 3868-36-8
- 2-amino-8-(benzyloxy)-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,9-dihydro-6H-purin-6-one
- 8-(Phenylmethoxy)guanosine; NSC 90391
- MDL： MFCD00707867
- Inchi： 1S/C17H19N5O6/c18-16-20-13-10(14(26)21-16)19-17(27-7-8-4-2-1-3-5-8)22(13)15-12(25)11(24)9(6-23)28-15/h1-5,9,11-12,15,23-25H,6-7H2,(H3,18,20,21,26)/t9-,11-,12-,15-/m1/s1
- InChI Key： RNSGUQLXDMZREX-SDBHATRESA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(=NC2C(NC(N)=NC1=2)=O)OCC1C=CC=CC=1)O)O

Computed Properties

Exact Mass: 389.13400
Monoisotopic Mass: 389.13353334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 615
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 164Å²

Experimental Properties

Melting Point: >190°C (dec.)
Solubility: DMSO (Slightly)
PSA: 168.74000
LogP: -0.52650

8-(Benzyloxy)guanosine Security Information

Storage Condition：-20°C Freezer

8-(Benzyloxy)guanosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B286780-10mg	8-(Benzyloxy)guanosine	3868-36-8		10mg	$ 52.00	2023-04-18
TRC	B286780-50 mg	8-(Benzyloxy)guanosine	3868-36-8		50mg	$ 90.00	2022-01-12
TRC	B286780-100 mg	8-(Benzyloxy)guanosine	3868-36-8		100MG	$ 140.00	2022-01-12
TRC	B286780-250 mg	8-(Benzyloxy)guanosine	3868-36-8		250MG	$ 325.00	2022-01-12
TRC	B286780-500 mg	8-(Benzyloxy)guanosine	3868-36-8		500MG	$ 545.00	2022-01-12
TRC	B286780-1 g	8-(Benzyloxy)guanosine	3868-36-8		1g	$ 820.00	2022-01-12
Alichem	A159003122-100mg	2-Amino-8-(benzyloxy)-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one	3868-36-8	97%	100mg	$437.75	2023-09-02
Alichem	A159003122-250mg	2-Amino-8-(benzyloxy)-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one	3868-36-8	97%	250mg	$714.00	2023-09-02
Alichem	A159003122-1g	2-Amino-8-(benzyloxy)-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one	3868-36-8	97%	1g	$1785.00	2023-09-02
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